Cas no 476005-67-1 (Pyrrolidine, 1-(2-cyano-1-thioxoethyl)- (9CI))

• Product name: Pyrrolidine, 1-(2-cyano-1-thioxoethyl)- (9CI)
• CAS No: 476005-67-1
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 1057587
• PubChem ID: 16663765

Pyrrolidine, 1-(2-cyano-1-thioxoethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-(2-cyano-1-thioxoethyl)- (9CI)
• 476005-67-1
• 3-(1-Pyrrolidinyl)-3-thioxopropanenitrile
• 3-(pyrrolidin-1-yl)-3-thioxopropanenitrile
• 3-(pyrrolidin-1-yl)-3-thioxopropionitrile

• Inchi： InChI=1S/C7H10N2S/c8-4-3-7(10)9-5-1-2-6-9/h1-3,5-6H2
• InChI Key： IAHZKTFJVMERAJ-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C(=S)CC#N

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų